molecular formula C22H20F3N3OS B284311 N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide

N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide

Cat. No. B284311
M. Wt: 431.5 g/mol
InChI Key: ZZYOUNBTUCHNQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide, also known as MPTP, is a chemical compound that has gained significance in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. Specifically, it has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. By inhibiting HDAC activity, N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide can alter the expression of genes involved in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, and to reduce inflammation in various animal models. Additionally, N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide has been shown to protect against neurodegeneration in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and is stable under a range of conditions. Additionally, it has been extensively studied, and its mechanism of action is well understood. However, N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide also has several limitations. It is highly toxic, and must be handled with care. Additionally, it has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide. One area of interest is the development of new synthetic methods for N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide, which could improve its purity and yield. Additionally, there is ongoing research into the potential therapeutic applications of N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide, particularly in the treatment of Parkinson's disease. Finally, there is interest in developing new analogues of N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide that could have improved therapeutic properties.

Synthesis Methods

N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide is synthesized through a multi-step process involving the reaction of 4-methylbenzylamine with 2-chloro-4,6-bis(trifluoromethyl)pyrimidine, followed by the reaction of the resulting intermediate with 2-mercapto-N-phenylacetamide. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-(4-methylbenzyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide has been extensively studied for its potential therapeutic applications in treating various diseases, including cancer, inflammation, and neurological disorders. It has been shown to possess anti-tumor and anti-inflammatory properties, and has also been investigated as a potential treatment for Parkinson's disease.

properties

Molecular Formula

C22H20F3N3OS

Molecular Weight

431.5 g/mol

IUPAC Name

N-[(4-methylphenyl)methyl]-2-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylpropanamide

InChI

InChI=1S/C22H20F3N3OS/c1-14-8-10-16(11-9-14)13-26-20(29)15(2)30-21-27-18(17-6-4-3-5-7-17)12-19(28-21)22(23,24)25/h3-12,15H,13H2,1-2H3,(H,26,29)

InChI Key

ZZYOUNBTUCHNQD-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)CNC(=O)C(C)SC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CC=C3

Canonical SMILES

CC1=CC=C(C=C1)CNC(=O)C(C)SC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CC=C3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.